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Compound of Interest

Compound Name: Isocyanic acid

Cat. No.: B1199962 Get Quote

Application Note & Protocol: ARP-HNCO-001

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety guidelines for the handling of isocyanic
acid (HNCO) in a laboratory setting. Due to its high reactivity, toxicity, and volatility, strict

adherence to these protocols is mandatory to ensure the safety of all personnel.

Introduction
Isocyanic acid is a volatile, colorless, and poisonous gas that is also handled as a liquid at low

temperatures.[1] It is a highly reactive chemical intermediate used in various synthetic

processes. Its reactivity, which makes it valuable in research and development, also presents

significant health hazards, including severe irritation to the skin, eyes, and respiratory tract.[2]

This document outlines the necessary precautions, personal protective equipment (PPE), and

emergency procedures for the safe handling of isocyanic acid.

Hazard Assessment and Risk Mitigation
A thorough risk assessment must be conducted before any experiment involving isocyanic
acid. The primary hazards include:

High Toxicity: Isocyanic acid is poisonous if inhaled or ingested and can cause severe

irritation upon contact with skin and eyes.[2]
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Volatility: It has a low boiling point and is a gas at room temperature, increasing the risk of

inhalation exposure.[1]

Reactivity: It reacts with water, amines, and alcohols.[1] The reaction with water produces

carbon dioxide and ammonia.[1]

Polymerization: At concentrations above dilute solutions, it can oligomerize to form cyanuric

acid and cyamelide.[1]

To mitigate these risks, all work with isocyanic acid must be performed within a certified

chemical fume hood with a face velocity of 80-120 feet per minute.[3]

Quantitative Data
The following table summarizes key quantitative data for isocyanic acid. It is important to note

that specific Occupational Exposure Limits (OELs) from OSHA, NIOSH, and ACGIH for

isocyanic acid are not readily available. The limits provided from Sweden should be used as a

stringent guideline for minimizing exposure.
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Property Value Reference

Chemical Formula HNCO [1]

Molecular Weight 43.025 g/mol [1]

Appearance Colorless gas or liquid [1]

Boiling Point 23.5 °C (74.3 °F) [1]

Melting Point -86 °C (-123 °F) [1]

Vapor Pressure High

Solubility
Soluble in water, ether, and

chlorinated hydrocarbons
[1]

pKa 3.7 [1]

Occupational Exposure Limits

OSHA PEL Not Established

NIOSH REL Not Established

ACGIH TLV Not Established

Sweden (8-hour TWA) 0.01 ppm (0.018 mg/m³) [4]

Sweden (15-min STEL) 0.02 ppm (0.036 mg/m³) [4]

Experimental Protocols
Personal Protective Equipment (PPE)
A comprehensive PPE protocol is the first line of defense against isocyanic acid exposure.

The following PPE is mandatory when handling isocyanic acid:

Eye Protection: Tightly fitting safety goggles with side-shields. A face shield should also be

worn.

Respiratory Protection: A full-face respirator with a combination filter suitable for organic and

inorganic gases and vapors, acid gases, and ammonia is required. For prolonged

operations, a supplied-air respirator is recommended.
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Hand Protection: Neoprene, nitrile, or butyl rubber gloves are required. Double gloving is

recommended.

Body Protection: A disposable suit or a lab coat made of a non-permeable material.

Handling and Storage Protocol
Protocol ID: HNCO-HAND-001

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary materials and reagents before introducing isocyanic acid to the

work area.

Have an emergency spill kit readily accessible.

Handling:

All manipulations of isocyanic acid must be performed in a well-ventilated chemical fume

hood.[5]

Use the smallest quantity of isocyanic acid necessary for the experiment.

Avoid heating isocyanic acid unless it is part of a controlled, approved procedure.

Keep containers of isocyanic acid tightly closed when not in use.[5]

Storage:

Store isocyanic acid in a tightly closed container in a dry, cool, and well-ventilated area.

[5]

Store away from incompatible materials such as water, alcohols, and amines.[1]

The storage area should be clearly labeled with the appropriate hazard warnings.
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Spill and Emergency Procedures
Protocol ID: HNCO-EMER-001

Minor Spill (inside a chemical fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with a dry, inert material such as sand or

vermiculite. Do not use combustible materials like sawdust.

Collect the absorbed material into a designated, open-top container. Do not seal the

container, as the reaction with moisture can generate gas.

Decontaminate the spill area with a suitable neutralization solution (see section 4.4).

Major Spill (outside a chemical fume hood):

Evacuate the laboratory immediately and alert the institutional emergency response team.

Prevent entry to the contaminated area.

Provide the emergency response team with the Safety Data Sheet (SDS) for isocyanic
acid.

Personnel Exposure:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[5]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[5]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[5]

Decontamination and Waste Disposal
Protocol ID: HNCO-DISP-001

Decontamination:

All glassware and equipment should be decontaminated after use.

A common decontamination solution is a mixture of 5-10% sodium carbonate, 0.2-2%

liquid detergent, and water.[6] Alternatively, a solution of 3-8% concentrated ammonia, 0.2-

2% liquid detergent, and water can be used with adequate ventilation.[6]

Allow the decontamination solution to remain in contact with the contaminated surfaces for

at least 10 minutes.

Waste Disposal:

All isocyanic acid-contaminated waste, including absorbent materials from spills and

disposable PPE, must be collected in a designated, labeled, and sealed container for

hazardous waste.

Contact a licensed chemical waste disposal company for proper disposal. Do not dispose

of isocyanic acid or its waste down the drain.

Visualized Workflows
The following diagrams illustrate the standard workflow for handling isocyanic acid and the

logical steps for an emergency response.
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Decontamination & Disposal
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Spill or Exposure Event
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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